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Compound of Interest

Compound Name: 1-Benzyl-4-iodoimidazole

Cat. No.: B1280973

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-benzyl-4-iodoimidazole, a key
heterocyclic building block in medicinal chemistry and pharmaceutical development. The
document details its chemical identity, including its CAS number and structure, and presents a
putative synthesis protocol based on established chemical transformations. Key
physicochemical properties are summarized in a structured format. While specific biological
activity and signaling pathway involvement for this exact molecule are not extensively
documented in publicly available literature, this guide explores the known biological
significance of closely related imidazole and N-benzylimidazole derivatives, providing a basis
for potential research applications.

Chemical Identity and Properties
CAS Number: 536760-32-4[1]
Molecular Formula: C1oHalN2[1]

Molecular Weight: 284.10 g/mol [1]

Structure:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1280973?utm_src=pdf-interest
https://www.benchchem.com/product/b1280973?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/536760-32-4.html
https://www.guidechem.com/dictionary/en/536760-32-4.html
https://www.guidechem.com/dictionary/en/536760-32-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

ND‘_I

Figure 1. Chemical Structure of 1-Benzyl-4-iodoimidazole.
Synonyms:

e 1-benzyl-4-iodo-1H-imidazole

¢ 1H-Imidazole, 4-iodo-1-(phenylmethyl)-

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-benzyl-4-
iodoimidazole.

Property Value Reference
Melting Point 99-100 °C [1]
Boiling Point 388.4 £ 17.0 °C (Predicted) [1]
Density 1.67 £ 0.1 g/cm3 (Predicted) [1]
Flash Point 188.7 °C [1]
LogP 2.536 [1]

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the direct synthesis of 1-benzyl-4-
iodoimidazole is not readily available in the reviewed literature, a plausible synthetic route can
be constructed based on the well-established synthesis of its precursors: 4-iodo-1H-imidazole
and the subsequent N-alkylation of the imidazole ring.

Conceptual Synthetic Workflow

The synthesis can be envisioned as a two-step process:
« lodination of Imidazole: Formation of the key intermediate, 4-iodo-1H-imidazole.

» N-Benzylation: Alkylation of 4-iodo-1H-imidazole with a benzyl halide.
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Step 1: Iodination

Imidazole ( lodine (I2) ) (Base (e.q., NaOH))

|2, Base

Step 2: N-Benzylation

4-lodo-1H-imidazole (Benzyl Halide (e.g., Benzyl Bromide)) ( Base (e.g., K2COs) )

Benzyl Halide, Base

{ )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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